Cas no 1160247-93-7 (5'-bromo-1',2'-dihydrospiro[cyclopentane-1,3'-indole])

• Product Name: 5'-bromo-1',2'-dihydrospiro[cyclopentane-1,3'-indole]
• CAS No: 1160247-93-7
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• MDL: MFCD12198648
• CID: 4561282
• PubChem ID: 54593900
• Update Time: 2025-05-22

5'-bromo-1',2'-dihydrospiro[cyclopentane-1,3'-indole] Chemical and Physical Properties

Names and Identifiers

• 5'-bromospiro[cyclopentane-1,3'-indoline]
• 5'-Bromo-1',2'-Dihydrospiro[Cyclopentane-1,3'-Indole]
• 5-Bromo-1,2-Dihydrospiro[Cyclopentane-1,3-Indole](WX105106)
• Spiro[cyclopentane-1,3'-[3H]indole], 5'-bromo-1',2'-dihydro-
• 5-Bromospiro[1,2-dihydroindole-3,1'-cyclopentane
• CS-0038803
• SB65753
• AKOS023568329
• CHEMBL5026590
• MFCD12198648
• EN300-79342
• DTXSID201198600
• 5-bromospiro[1,2-dihydroindole-3,1'-cyclopentane]
• AS-65082
• W14187
• 5a(2)-Bromo-1a(2),2a(2)-dihydrospiro[cyclopentane-1,3a(2)-[3H]indole]
• SCHEMBL16566105
• 1160247-93-7
• 5'-bromo-1',2'-dihydrospiro[cyclopentane-1,3'-indole]

• MDL： MFCD12198648
• Inchi： 1S/C12H14BrN/c13-9-3-4-11-10(7-9)12(8-14-11)5-1-2-6-12/h3-4,7,14H,1-2,5-6,8H2
• InChI Key： XAIVBUKCMJRNHM-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1)C=CC(Br)=C3)CCCC2

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų